Cas no 922711-48-6 (Benzenamine, 5-fluoro-2-(1H-tetrazol-1-ylmethyl)-)

• Product Name: Benzenamine, 5-fluoro-2-(1H-tetrazol-1-ylmethyl)-
• CAS No: 922711-48-6
• MF: C₈H₈FN₅
• MW: 193.181023597717
• CID: 739748
• PubChem ID: 71446311
• Update Time: 2025-04-19

Benzenamine, 5-fluoro-2-(1H-tetrazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-fluoro-2-(1H-tetrazol-1-ylmethyl)-
• 5-fluoro-2-(tetrazol-1-ylmethyl)aniline
• 922711-48-6
• DTXSID20854805
• SCHEMBL14610743
• 5-Fluoro-2-[(1H-tetrazol-1-yl)methyl]aniline

• Inchi： 1S/C8H8FN5/c9-7-2-1-6(8(10)3-7)4-14-5-11-12-13-14/h1-3,5H,4,10H2
• InChI Key： OVWGUOKHJYECTI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)CN1C=NN=N1

Computed Properties

• Exact Mass: 193.07637344g/mol
• Monoisotopic Mass: 193.07637344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6Ų